Cas no 51300-90-4 (tert-butyl hydrogen carbonate)

• Product Name: tert-butyl hydrogen carbonate
• CAS No: 51300-90-4
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD27924701
• CID: 377332
• PubChem ID: 3015642
• Update Time: 2025-06-09

tert-butyl hydrogen carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,mono(1,1-dimethylethyl) ester
• tert-Butyl hydrogen carbonate
• NS00088618
• t-butoxycarboxylic acid
• EINECS 257-120-3
• t-butyl bicarbonate
• t-butylbicarbonate
• 51300-90-4
• Kohlensaure-tert-butylester
• EN300-19325355
• Q27458493
• SCHEMBL74329
• XKXIQBVKMABYQJ-UHFFFAOYSA-N
• DTXSID40199301
• tert-butyl hydrogen carbonate

• MDL： MFCD27924701
• Inchi： 1S/C5H10O3/c1-5(2,3)8-4(6)7/h1-3H3,(H,6,7)
• InChI Key： XKXIQBVKMABYQJ-UHFFFAOYSA-N
• SMILES： O(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.053
• Boiling Point: 160.1°Cat760mmHg
• Flash Point: 60.1°C
• Refractive Index: 1.422
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid monoesters

Additional information on tert-butyl hydrogen carbonate

tert-Butyl Hydrogen Carbonate (CAS No. 51300-90-4): An Overview of Its Properties, Applications, and Recent Research

tert-Butyl hydrogen carbonate (CAS No. 51300-90-4) is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as t-butyl hydrogen carbonate or TBHC, is a white crystalline solid with a molecular formula of C₄H₈O₃. Its unique chemical structure and reactivity make it an essential reagent in various synthetic pathways and industrial processes.

The chemical structure of tert-butyl hydrogen carbonate consists of a tert-butyl group attached to a carbonate moiety. This structure imparts several important properties to the compound, including its stability under mild conditions and its ability to participate in a wide range of chemical reactions. The tert-butyl group provides steric protection, making the compound less reactive towards nucleophiles and more stable in the presence of acidic or basic environments.

In organic synthesis, tert-butyl hydrogen carbonate is often used as a protecting group for alcohols and amines. The ability to selectively protect functional groups is crucial in multi-step syntheses, where the protection and deprotection of specific functionalities can significantly influence the overall yield and purity of the final product. Recent studies have shown that TBHC can be efficiently used in the protection of primary and secondary alcohols, providing excellent yields and selectivity.

Beyond its role as a protecting group, tert-butyl hydrogen carbonate has found applications in the synthesis of complex molecules, including natural products and pharmaceuticals. For example, TBHC has been utilized in the synthesis of anti-cancer drugs, where its ability to control reactivity and selectivity is crucial for achieving high yields and purity. A recent study published in the Journal of Organic Chemistry demonstrated the use of TBHC in the synthesis of a novel anti-cancer agent, highlighting its effectiveness in complex synthetic routes.

In the pharmaceutical industry, tert-butyl hydrogen carbonate is also used as an intermediate in the production of various drugs. Its stability and reactivity make it an ideal choice for processes that require precise control over chemical transformations. For instance, TBHC has been employed in the synthesis of antiviral agents, where its ability to form stable intermediates under mild conditions is advantageous.

The environmental impact of chemical compounds is an increasingly important consideration in their use and development. Recent research has focused on improving the sustainability and eco-friendliness of chemical processes involving tert-butyl hydrogen carbonate. Studies have explored the use of green solvents and catalytic systems to enhance the efficiency and reduce the environmental footprint of reactions involving TBHC. One notable example is the use of water as a solvent for TBHC-mediated reactions, which not only reduces waste but also improves safety profiles.

In addition to its applications in organic synthesis and pharmaceuticals, tert-butyl hydrogen carbonate has potential uses in materials science. The compound's ability to form stable complexes with metal ions has led to its exploration in the development of new materials with unique properties. For instance, TBHC has been used in the synthesis of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

The safety profile of tert-butyl hydrogen carbonate is another critical aspect that has been extensively studied. While TBHC is generally considered safe for use under controlled laboratory conditions, proper handling procedures are essential to ensure worker safety. Recent guidelines from regulatory bodies such as OSHA (Occupational Safety and Health Administration) provide detailed recommendations for handling and storing TBHC to minimize risks.

In conclusion, tert-butyl hydrogen carbonate (CAS No. 51300-90-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an indispensable reagent in various synthetic pathways, contributing to advancements in drug discovery and materials development. Ongoing research continues to expand our understanding of TBHC's potential uses and improve its sustainability profile.